N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-cyclopropyl-3-phenyl-N-(thiophen-3-ylmethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16N4OS/c22-17(20(14-6-7-14)11-13-8-9-23-12-13)16-10-18-19-21(16)15-4-2-1-3-5-15/h1-5,8-10,12,14H,6-7,11H2
• InChI Key: DUJNOFNTVWPLQA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)C3=CN=NN3C4=CC=CC=C4
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide, also known as CTB or Compound 1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide is not yet fully understood. However, it has been suggested that this compound may exert its therapeutic effects through the inhibition of various signaling pathways involved in the pathogenesis of various diseases. This compound has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 and phosphodiesterase-4, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. This compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis. In addition, this compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. This compound is also soluble in various solvents, making it easy to use in various experimental setups. However, this compound has some limitations as well. It has poor water solubility, which can make it difficult to use in some experimental setups. In addition, this compound has not yet been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties in vivo. Another potential direction is to study its potential role in the treatment of neurodegenerative diseases. Additionally, further research is needed to understand the exact mechanism of action of this compound and to optimize its synthesis process.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in various disease conditions. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its synthesis process.

Scientific Research Applications

N-cyclopropyl-1-phenyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various disease conditions. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been found to have a potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.